4-Hydroxy-4-methyl-1-(4-nitrophenyl)pent-2-yn-1-one

• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 4-hydroxy-4-methyl-1-(4-nitrophenyl)pent-2-yn-1-one
• InChI: InChI=1S/C12H11NO4/c1-12(2,15)8-7-11(14)9-3-5-10(6-4-9)13(16)17/h3-6,15H,1-2H3
• InChI Key: KSTYPHCVGMXEIL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#CC(=O)C1=CC=C(C=C1)[N+](=O)[O-])O

Description

4-Hydroxy-4-methyl-1-(4-nitrophenyl)pent-2-yn-1-one is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a room temperature solution of 4-methyl-1-(4-nitrophenyl)pent-2-yne-1,4-diol (2 g, 8.51 mmol, 1 eq) in dry DCM (100 mL) was added NaHCO3 (680 mg, 8.51 mmol, 1 eq) followed by Dess Martin Periodinane (9.2 g, 21.27 mmol, 2.5 eq). The reaction mixture was stirred at RT for 16 h. After completion of the reaction (as monitored by TLC), the reaction mixture was quenched with a saturated sodium bisulfite solution and extracted with DCM (2×100 mL). The combined organic layers were washed with water (100 mL) and brine (100 mL), dried over Na2SO4, filtered, and concentrated in vacuo to obtain the crude product. The crude material was purified via silica gel column chromatography eluting with 20% EtOAc in hexanes to afford 4-hydroxy-4-methyl-1-(4-nitrophenyl) pent-2-yn-1-one (1.7 g, 86%) as an oil.